5-{2-[(2,4-dichlorobenzyl)oxy]-3-methoxyphenyl}-2,2-dimethyl-2,3,5,6-tetrahydrobenzo[a]phenanthridin-4(1H)-one
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Overview
Description
5-{2-[(2,4-DICHLOROPHENYL)METHOXY]-3-METHOXYPHENYL}-2,2-DIMETHYL-1H,2H,3H,4H,5H,6H-BENZO[A]PHENANTHRIDIN-4-ONE is a complex organic compound with potential applications in various fields of scientific research. This compound is characterized by its unique structure, which includes multiple aromatic rings and functional groups, making it a subject of interest for chemists and researchers.
Preparation Methods
The synthesis of 5-{2-[(2,4-DICHLOROPHENYL)METHOXY]-3-METHOXYPHENYL}-2,2-DIMETHYL-1H,2H,3H,4H,5H,6H-BENZO[A]PHENANTHRIDIN-4-ONE involves several steps. One common method includes the nitration of 2-(2,4-dichlorophenyl)-4-(difluoromethyl)-5-methyl-1,2,4-triazol-3-one in a continuous flow microreactor system. This process improves reaction efficiency and yields compared to traditional batch reactors . The reaction conditions typically involve a molar ratio of nitric acid to the substrate, controlled temperature, and residence time to achieve high yields.
Chemical Reactions Analysis
This compound undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include nitric acid for nitration, sulfuric acid as a solvent, and organic solvents like dichloroethane. The major products formed from these reactions depend on the specific conditions and reagents used .
Scientific Research Applications
5-{2-[(2,4-DICHLOROPHENYL)METHOXY]-3-METHOXYPHENYL}-2,2-DIMETHYL-1H,2H,3H,4H,5H,6H-BENZO[A]PHENANTHRIDIN-4-ONE has several applications in scientific research. It is used in the synthesis of other complex organic compounds and as an intermediate in the production of herbicides like Sulfentrazone . Additionally, its unique structure makes it a valuable compound for studying chemical reactivity and molecular interactions.
Mechanism of Action
The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. For example, in the context of herbicide synthesis, it acts as an intermediate that undergoes further chemical transformations to produce the active herbicidal compound . The exact molecular targets and pathways depend on the specific application and context of its use.
Comparison with Similar Compounds
Similar compounds to 5-{2-[(2,4-DICHLOROPHENYL)METHOXY]-3-METHOXYPHENYL}-2,2-DIMETHYL-1H,2H,3H,4H,5H,6H-BENZO[A]PHENANTHRIDIN-4-ONE include 2-(2,4-dichlorophenyl)-4-(difluoromethyl)-5-methyl-1,2,4-triazol-3-one and (2E)-3-(2,6-dichlorophenyl)-1-(4-methoxyphenyl)prop-2-en-1-one . These compounds share similar structural features and functional groups, but differ in their specific chemical properties and applications. The uniqueness of 5-{2-[(2,4-DICHLOROPHENYL)METHOXY]-3-METHOXYPHENYL}-2,2-DIMETHYL-1H,2H,3H,4H,5H,6H-BENZO[A]PHENANTHRIDIN-4-ONE lies in its complex structure and potential for diverse chemical reactions.
Properties
Molecular Formula |
C33H29Cl2NO3 |
---|---|
Molecular Weight |
558.5 g/mol |
IUPAC Name |
5-[2-[(2,4-dichlorophenyl)methoxy]-3-methoxyphenyl]-2,2-dimethyl-1,3,5,6-tetrahydrobenzo[a]phenanthridin-4-one |
InChI |
InChI=1S/C33H29Cl2NO3/c1-33(2)16-24-29-22-8-5-4-7-19(22)12-14-26(29)36-31(30(24)27(37)17-33)23-9-6-10-28(38-3)32(23)39-18-20-11-13-21(34)15-25(20)35/h4-15,31,36H,16-18H2,1-3H3 |
InChI Key |
IKRUEPWKIWXHJR-UHFFFAOYSA-N |
Canonical SMILES |
CC1(CC2=C(C(NC3=C2C4=CC=CC=C4C=C3)C5=C(C(=CC=C5)OC)OCC6=C(C=C(C=C6)Cl)Cl)C(=O)C1)C |
Origin of Product |
United States |
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